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Get Quote

An Overview of Quantitative PET Imaging with Iodine-120: Application Notes and Protocols

Iodine-120 is a promising but less commonly used positron-emitting radionuclide for positron

emission tomography (PET) imaging. Its short half-life and unique decay characteristics offer

potential advantages in specific research and clinical applications. This document provides

detailed application notes and protocols for researchers, scientists, and drug development

professionals interested in utilizing Iodine-120 for quantitative PET imaging studies.

Introduction to Iodine-120 for PET Imaging
Iodine-120 (¹²⁰I) is a halogen radionuclide that decays via positron emission (β+) and electron

capture, making it suitable for PET imaging. With a half-life of approximately 81 minutes, it is a

short-lived alternative to the more commonly used Iodine-124 (¹²⁴I), which has a half-life of 4.2

days.[1][2] The shorter half-life of ¹²⁰I can be advantageous for studies of biological processes

with rapid kinetics, allowing for repeat imaging on the same day and reducing the radiation

dose to the subject.
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The production of ¹²⁰I is typically achieved through the (p,n) reaction on highly enriched

Tellurium-120 (¹²⁰Te).[1] While not as widely available as other PET radionuclides like Fluorine-

18, its production is feasible at cyclotron facilities equipped for solid target irradiation.

Physicochemical Properties of Iodine Isotopes
A comparison of the physical properties of Iodine-120 with other iodine isotopes relevant to

nuclear imaging is crucial for selecting the appropriate radionuclide for a specific application.

Property
Iodine-120
(¹²⁰I)

Iodine-124
(¹²⁴I)

Iodine-123 (¹²³I) Iodine-131 (¹³¹I)

Half-life 81.1 minutes[1] 4.18 days[3][4] 13.22 hours[5] 8.02 days

Decay Mode

β+ (positron

emission), EC

(electron

capture)

β+, EC EC
β- (beta

emission)

Imaging Modality PET PET SPECT[5][6] SPECT, Planar

Positron

Abundance (β+

per decay)

~56%[1] ~23%[4] N/A N/A

Maximum

Positron Energy

(MeV)

4.0 MeV[1] 2.14 MeV[4] N/A N/A

Primary Gamma

Energy (keV)

511 (from β+

annihilation)

511 (from β+

annihilation),

603, 723, 1691

159 364

Production

Method
¹²⁰Te(p,n)¹²⁰I[1] ¹²⁴Te(p,n)¹²⁴I[7]

Cyclotron or

reactor produced
Fission product

Experimental Protocols
Production and Purification of Iodine-120
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High-purity Iodine-120 is essential for accurate quantitative PET imaging. The following

protocol outlines the general steps for its production and purification.

Protocol 1: ¹²⁰I Production and Purification

Target Preparation:

Highly enriched (>90%) ¹²⁰TeO₂ is pressed into a solid target disc.

The target is encapsulated in a suitable material (e.g., aluminum) to withstand beam

heating.

Cyclotron Irradiation:

The ¹²⁰TeO₂ target is irradiated with a proton beam (typically 10-15 MeV).

The irradiation time is determined by the desired activity, typically 1-2 hours.

Separation of ¹²⁰I:

Following irradiation, the target is remotely transferred to a hot cell.

The ¹²⁰I is separated from the tellurium target material using dry distillation. The irradiated

target is heated to a high temperature (around 700-800 °C) in a quartz tube under a

stream of inert gas (e.g., argon or nitrogen). The volatile iodine is carried by the gas

stream and trapped in a cooled solution, typically a dilute solution of sodium hydroxide or

sodium thiosulfate.

Quality Control:

Radionuclidic Purity: Assessed using gamma-ray spectroscopy to identify and quantify any

contaminating radioisotopes.

Radiochemical Purity: Determined by radio-thin-layer chromatography (radio-TLC) or

radio-high-performance liquid chromatography (radio-HPLC) to ensure the ¹²⁰I is in the

desired chemical form (e.g., [¹²⁰I]iodide).
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Specific Activity: Measured to determine the amount of radioactivity per unit mass of

iodine.
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[¹²⁰I]Iodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16845512/
https://pubmed.ncbi.nlm.nih.gov/16845512/
https://www.chemlin.org/isotope/iodine-120
https://pmc.ncbi.nlm.nih.gov/articles/PMC6257279/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6257279/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7830191/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7830191/
https://en.wikipedia.org/wiki/Iodine
https://pmc.ncbi.nlm.nih.gov/articles/PMC9103893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9103893/
https://www.researchgate.net/publication/244745345_Improved_targetry_and_production_of_iodine-124_for_PET_studies
https://www.benchchem.com/product/b1201904/docs#quantitative-pet-imaging-techniques-with-iodine-120
https://www.benchchem.com/product/b1201904/docs#quantitative-pet-imaging-techniques-with-iodine-120
https://www.benchchem.com/product/b1201904/docs#quantitative-pet-imaging-techniques-with-iodine-120
https://www.benchchem.com/product/b1201904/docs#quantitative-pet-imaging-techniques-with-iodine-120
https://www.benchchem.com/product/b1201904?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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